Cas no 113051-86-8 (2H-Benzimidazol-2-one,6-fluoro-1,3-dihydro-1-methoxy-)

2H-Benzimidazol-2-one,6-fluoro-1,3-dihydro-1-methoxy- structure
113051-86-8 structure
Product Name:2H-Benzimidazol-2-one,6-fluoro-1,3-dihydro-1-methoxy-
CAS No:113051-86-8
MF:C8H7FN2O2
MW:182.151785135269
CID:130027
PubChem ID:45078152
Update Time:2025-04-19

2H-Benzimidazol-2-one,6-fluoro-1,3-dihydro-1-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 2H-Benzimidazol-2-one,6-fluoro-1,3-dihydro-1-methoxy-
    • 2H-Benzimidazol-2-one,6-fluoro-1,3-dihydro-1-methoxy-(9CI)
    • 113051-86-8
    • 6-Fluoro-1-methoxy-1H-benzo[d]imidazol-2(3H)-one
    • Inchi: 1S/C8H7FN2O2/c1-13-11-7-4-5(9)2-3-6(7)10-8(11)12/h2-4H,1H3,(H,10,12)
    • InChI Key: LHLHHGAGPSFCAU-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)N(C(N2)=O)OC

Computed Properties

  • Exact Mass: 181.04138
  • Monoisotopic Mass: 182.049
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6A^2
  • XLogP3: 0.9

Experimental Properties

  • PSA: 44.12
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